4-(2,5-Dichlorophenyl)-2-formylphenol, 95%

• IUPAC Name: 5-(2,5-dichlorophenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C13H8Cl2O2/c14-10-2-3-12(15)11(6-10)8-1-4-13(17)9(5-8)7-16/h1-7,17H
• InChI Key: PODXNEJTQOYRCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)Cl)Cl)C=O)O
• Molecular Formula: C13H8Cl2O2
• DSSTOX Substance ID: DTXSID10685281
• Molecular Weight: 267.10 g/mol
• CAS RN: 1111128-86-9

Description

4-(2,5-Dichlorophenyl)-2-formylphenol, 95% (4-DCF) is an organic compound that is widely used in scientific research and laboratory experiments due to its unique properties. It is a white solid with a melting point of around 78°C and a molecular weight of 237.15 g/mol. 4-DCF has been studied for its potential applications in various fields such as pharmaceuticals, agrochemicals, and biochemistry. It is also used as a reagent in the synthesis of various compounds.

Scientific Research Applications

4-(2,5-Dichlorophenyl)-2-formylphenol, 95% has been used in a variety of scientific research applications. It has been studied for its potential as an antioxidant, antimicrobial, and anti-inflammatory agent. It has also been studied for its potential applications in cancer therapy, as a potential inhibitor of certain enzymes, and as a potential inhibitor of certain bacteria and viruses. Additionally, 4-(2,5-Dichlorophenyl)-2-formylphenol, 95% has been studied for its potential use in the synthesis of various compounds, such as pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-(2,5-Dichlorophenyl)-2-formylphenol, 95% is not yet fully understood. However, it is believed that 4-(2,5-Dichlorophenyl)-2-formylphenol, 95% acts as an antioxidant by scavenging free radicals and reducing oxidative stress. Additionally, 4-(2,5-Dichlorophenyl)-2-formylphenol, 95% has been shown to inhibit certain enzymes, which could explain its potential anti-inflammatory and antimicrobial effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,5-Dichlorophenyl)-2-formylphenol, 95% have not been extensively studied. However, it has been shown to reduce oxidative stress and inhibit certain enzymes. Additionally, 4-(2,5-Dichlorophenyl)-2-formylphenol, 95% has been shown to inhibit the growth of certain bacteria and viruses.

Advantages and Limitations for Lab Experiments

4-(2,5-Dichlorophenyl)-2-formylphenol, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it has a wide range of potential applications in various fields. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, 4-(2,5-Dichlorophenyl)-2-formylphenol, 95% also has some limitations. It is not soluble in water, so it must be dissolved in a suitable solvent before use. Additionally, its potential applications have not yet been fully explored, so further research is needed to fully understand its potential.

Future Directions

There are a number of potential future directions for 4-(2,5-Dichlorophenyl)-2-formylphenol, 95%. Further research is needed to explore its potential applications in pharmaceuticals, agrochemicals, and biochemistry. Additionally, further research is needed to understand its mechanism of action and to explore its potential as an antioxidant, antimicrobial, and anti-inflammatory agent. Finally, further research is needed to explore its potential use in the synthesis of various compounds.

Synthesis Methods

4-(2,5-Dichlorophenyl)-2-formylphenol, 95% can be synthesized through a variety of methods. The most common method involves the reaction of 2,5-dichlorobenzaldehyde and 4-hydroxybenzaldehyde in an aqueous solution of potassium hydroxide. This yields 4-(2,5-Dichlorophenyl)-2-formylphenol, 95% as a white solid. Other methods of synthesis include the reaction of 2,5-dichlorobenzaldehyde and formic acid in the presence of a base such as sodium hydroxide or potassium hydroxide.